Cas no 2138376-77-7 (3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester)

• Product Name: 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester
• CAS No: 2138376-77-7
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5301416
• Update Time: 2025-06-13

3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester

• Inchi： 1S/C13H14O4/c1-3-6-16-9-4-5-10-11(13(14)15-2)8-17-12(10)7-9/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： KRIDYGJZQKPRIJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCCC)=CC=C2C(C(OC)=O)=C1

Additional information on 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester

Introduction to 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester (CAS No: 2138376-77-7)

3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No) 2138376-77-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran derivative family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a propoxy group at the 6-position and a methyl ester functionality at the carboxyl position introduces unique chemical properties that make this compound of significant interest for further investigation.

The structural configuration of 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester contributes to its distinctive reactivity and interaction with biological targets. The benzofuran core provides a rigid aromatic system that can be modulated through functionalization at various positions, including the 3-position and the 6-position where the propoxy group is located. This substitution pattern not only influences the electronic properties of the molecule but also its solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in benzofuran derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific modifications present in 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester may contribute to its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the key aspects of evaluating such compounds is their interaction with biological receptors and enzymes. The propoxy group at the 6-position of the benzofuran core can serve as a hydrogen bond acceptor, which is crucial for binding to specific target proteins. Additionally, the methyl ester functionality at the carboxyl position can be hydrolyzed under physiological conditions to release a free carboxylic acid group, potentially enhancing the compound's bioavailability or allowing for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding modes with target proteins, providing insights into how structural modifications can optimize binding affinity. These computational approaches complement experimental efforts by allowing for rapid screening of large libraries of compounds.

The synthesis of 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or etherification reactions. The choice of reagents and catalysts can significantly impact the efficiency of these transformations, making process optimization a critical consideration for industrial-scale production.

From a pharmaceutical perspective, one of the most promising applications of 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester lies in its potential as an intermediate for more complex drug candidates. By serving as a building block, this compound can be further modified to introduce additional functionalities that enhance its pharmacological profile. For instance, introducing polar groups or aromatic rings at strategic positions could improve solubility or target specificity.

The chemical stability of 3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester under various conditions is another important consideration. Factors such as temperature, pH, and exposure to light or oxygen can influence its degradation kinetics. Understanding these stability profiles is essential for both storage and formulation development, ensuring that the compound remains viable throughout its intended use.

In conclusion,3-Benzofurancarboxylic acid, 6-propoxy-, methyl ester (CAS No: 2138376-77-7) represents a fascinating example of how structural modification can tailor biological activity. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of novel therapeutics.